Cas no 1805671-33-3 (4-Chloromethyl-3-cyano-5-(difluoromethoxy)phenylacetic acid)
4-Chloromethyl-3-cyano-5-(difluoromethoxy)phenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloromethyl-3-cyano-5-(difluoromethoxy)phenylacetic acid
-
- Inchi: 1S/C11H8ClF2NO3/c12-4-8-7(5-15)1-6(3-10(16)17)2-9(8)18-11(13)14/h1-2,11H,3-4H2,(H,16,17)
- InChI Key: LWPNEWWFJTXFQS-UHFFFAOYSA-N
- SMILES: ClCC1C(C#N)=CC(CC(=O)O)=CC=1OC(F)F
Computed Properties
- Exact Mass: 275.0160771 g/mol
- Monoisotopic Mass: 275.0160771 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 70.3
- Molecular Weight: 275.63
4-Chloromethyl-3-cyano-5-(difluoromethoxy)phenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013011142-250mg |
4-Chloromethyl-3-cyano-5-(difluoromethoxy)phenylacetic acid |
1805671-33-3 | 97% | 250mg |
499.20 USD | 2021-06-25 | |
| Alichem | A013011142-500mg |
4-Chloromethyl-3-cyano-5-(difluoromethoxy)phenylacetic acid |
1805671-33-3 | 97% | 500mg |
855.75 USD | 2021-06-25 | |
| Alichem | A013011142-1g |
4-Chloromethyl-3-cyano-5-(difluoromethoxy)phenylacetic acid |
1805671-33-3 | 97% | 1g |
1,579.40 USD | 2021-06-25 |
4-Chloromethyl-3-cyano-5-(difluoromethoxy)phenylacetic acid Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 4-Chloromethyl-3-cyano-5-(difluoromethoxy)phenylacetic acid
4-Chloromethyl-3-cyano-5-(difluoromethoxy)phenylacetic Acid: A Comprehensive Overview
4-Chloromethyl-3-cyano-5-(difluoromethoxy)phenylacetic acid, with the CAS number 1805671-33-3, is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This compound is characterized by a phenylacetic acid backbone, which serves as the foundation for several functional groups that contribute to its chemical reactivity and biological activity.
The molecular structure of this compound is intriguing, featuring a phenyl ring substituted with a chloromethyl group at the 4-position, a cyano group at the 3-position, and a difluoromethoxy group at the 5-position. These substituents not only enhance the compound's stability but also impart unique electronic and steric properties that make it suitable for various chemical transformations. The presence of the cyano group, in particular, has been linked to potential applications in drug design, as it can act as a bioisostere for other functional groups.
Recent studies have highlighted the importance of difluoromethoxy groups in modulating the pharmacokinetic properties of molecules. This has led to increased interest in compounds like 4-chloromethyl-3-cyano-5-(difluoromethoxy)phenylacetic acid, as they may offer improved bioavailability and reduced toxicity compared to their non-fluorinated counterparts. Researchers have also explored the use of this compound as a precursor in the synthesis of more complex molecules, leveraging its functional diversity to build libraries of potential drug candidates.
In terms of synthesis, several efficient routes have been developed to construct this compound. One notable approach involves the coupling of an appropriately substituted phenol derivative with an acetic acid moiety under catalytic conditions. This method not only ensures high yields but also allows for precise control over the substitution pattern on the phenyl ring. The use of advanced catalysts, such as palladium complexes, has further enhanced the efficiency and selectivity of these reactions.
The biological activity of 4-chloromethyl-3-cyano-5-(difluoromethoxy)phenylacetic acid has been a focal point of recent investigations. Preclinical studies suggest that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic applications. Additionally, its ability to inhibit certain enzymes associated with neurodegenerative diseases has sparked interest in its potential use in treating conditions like Alzheimer's disease.
Another area where this compound has shown promise is in environmental chemistry. Its ability to degrade certain pollutants under specific conditions has led researchers to explore its use in remediation technologies. Furthermore, the fluorinated substituents on the molecule have been shown to enhance its stability in aqueous environments, making it suitable for applications in water treatment processes.
In conclusion, 4-chloromethyl-3-cyano-5-(difluoromethoxy)phenylacetic acid represents a versatile and multifunctional compound with a wide range of potential applications. Its unique structure, combined with recent advances in synthetic methodologies and biological research, positions it as an important molecule in both academic and industrial settings. As research continues to uncover new insights into its properties and uses, this compound is likely to play an increasingly significant role in various fields of science and technology.
1805671-33-3 (4-Chloromethyl-3-cyano-5-(difluoromethoxy)phenylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)